Cas no 14508-12-4 (Androsta-4,16-dien-3-one,16-acetyl- (6CI,8CI,9CI))
14508-12-4 structure
Product Name:Androsta-4,16-dien-3-one,16-acetyl- (6CI,8CI,9CI)
CAS No:14508-12-4
MF:C21H28O2
MW:312.445826530457
CID:226868
PubChem ID:11324427
Update Time:2025-04-19
Androsta-4,16-dien-3-one,16-acetyl- (6CI,8CI,9CI) Chemical and Physical Properties
Names and Identifiers
-
- Androsta-4,16-dien-3-one,16-acetyl- (6CI,8CI,9CI)
- 16-acetylandrosta-4,16-dien-3-one
- 16-Acetylandrosta-4,16-dien-3-on
- 16-acetyl-androsta-4,16-dien-3-one
- Einecs 238-516-5
- 14508-12-4
- (8S,9S,10R,13S,14S)-16-acetyl-10,13-dimethyl-1,2,6,7,8,9,11,12,14,15-decahydrocyclopenta[a]phenanthren-3-one
- NS00053796
-
- Inchi: 1S/C21H28O2/c1-13(22)14-10-19-17-5-4-15-11-16(23)6-9-21(15,3)18(17)7-8-20(19,2)12-14/h11-12,17-19H,4-10H2,1-3H3/t17-,18+,19+,20-,21+/m1/s1
- InChI Key: CCRSVRNLGHVPMG-IFLJBQAJSA-N
- SMILES: O=C1C=C2CC[C@H]3[C@@H]4CC(C(C)=O)=C[C@@]4(C)CC[C@@H]3[C@@]2(C)CC1
Computed Properties
- Exact Mass: 312.20900
- Monoisotopic Mass: 312.209
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 23
- Rotatable Bond Count: 1
- Complexity: 640
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 34.1A^2
- XLogP3: 3.9
Experimental Properties
- Density: 1.1
- Boiling Point: 461°Cat760mmHg
- Flash Point: 171.5°C
- Refractive Index: 1.557
- PSA: 34.14000
- LogP: 4.64360
Androsta-4,16-dien-3-one,16-acetyl- (6CI,8CI,9CI) Related Literature
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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